Cas no 103505-12-0 (2,6-Octadienedioic acid, 2,7-dimethyl-)
103505-12-0 structure
Product Name:2,6-Octadienedioic acid, 2,7-dimethyl-
CAS No:103505-12-0
MF:C10H14O4
MW:198.215763568878
CID:1141386
Update Time:2024-07-27
2,6-Octadienedioic acid, 2,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadienedioic acid, 2,7-dimethyl-
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- Inchi: 1S/C10H14O4/c1-7(9(11)12)5-3-4-6-8(2)10(13)14/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
- InChI Key: SBAPKYXYDFVHKP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)=CCCC=C(C)C(O)=O
Computed Properties
- Exact Mass: 198.08922
Experimental Properties
- Density: 1.168±0.06 g/cm3(Predicted)
- Boiling Point: 439.0±45.0 °C(Predicted)
- PSA: 74.6
- pka: 4.58±0.19(Predicted)
2,6-Octadienedioic acid, 2,7-dimethyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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